Cas no 1805428-22-1 (Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate)

• Product Name: Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate
• CAS No: 1805428-22-1
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4804111
• Update Time: 2025-06-08

Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-17-8(16)3-5-2-6(9(12)13)10(14)15-7(5)4-11/h2,9H,3-4H2,1H3
• InChI Key： MJHZVOURKNKJOZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(CBr)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate

Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate (CAS No. 1805428-22-1): A Versatile Building Block in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate, identified by its CAS number 1805428-22-1, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a bromomethyl group, a difluoromethyl group, and an iodine atom, has garnered significant attention due to its utility in the synthesis of various bioactive molecules. The strategic placement of these functional groups makes it an exceptionally versatile building block for the development of novel therapeutic agents.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry, frequently employed in the design of drugs targeting a wide array of diseases. Its aromaticity and ability to form hydrogen bonds make it an ideal platform for drug discovery. In particular, the presence of both< strong>iodine and bromomethyl substituents on the pyridine ring enhances its reactivity, enabling diverse chemical transformations that can be leveraged to create complex molecular architectures.

The< strong>difluoromethyl group is another key feature of this compound, contributing to its appeal in pharmaceutical applications. Difluorinated compounds are known for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. This makes them particularly valuable in the development of drugs that require prolonged half-lives or enhanced target engagement. The combination of these features in Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate provides a rich palette for synthetic chemists to explore.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of heterocyclic compounds, particularly pyridines. The< strong>bromomethyl group, in particular, has been extensively studied for its role in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating the complex structures found in many modern pharmaceuticals.

The< strong>iodopyridine moiety further expands the synthetic possibilities of this compound. Iodine is a versatile halogen that can participate in various transformations, including palladium-catalyzed cross-coupling reactions, metal-halogen exchange reactions, and radical-mediated processes. These reactions are crucial for introducing additional functional groups or modifying existing ones, allowing for the rapid assembly of intricate molecular frameworks.

One of the most compelling aspects of Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of this compound, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity and potency.

The< strong>difluoromethylation strategy has also been explored as a means to enhance the pharmacokinetic properties of kinase inhibitors. Difluorinated analogs have shown improved solubility, bioavailability, and metabolic stability compared to their non-difluorinated counterparts. This has led to several difluorinated kinase inhibitors entering clinical development pipelines, demonstrating the importance of this functional group in drug design.

In addition to kinase inhibitors, Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate has found applications in the synthesis of other therapeutic agents. For instance, it has been used to develop small molecule modulators of G protein-coupled receptors (GPCRs), which are involved in a multitude of physiological processes and are targeted by a significant portion of approved drugs. The ability to rapidly introduce diverse functional groups into these receptors using this intermediate has streamlined the discovery process for new GPCR modulators.

The versatility of this compound is further highlighted by its use in fragment-based drug discovery (FBDD). FBDD is an approach that involves identifying small molecule fragments that bind to biological targets with high affinity. These fragments can then be modified and linked together to create lead compounds with improved properties. Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate has been employed as a key building block in several FBDD campaigns, contributing to the identification of novel lead compounds with therapeutic potential.

The< strong>bromomethyl group on this compound is particularly useful for fragment linking reactions. It can undergo nucleophilic addition reactions with various nucleophiles, including amines, alcohols, and thiols, allowing for the rapid assembly of complex structures from simpler fragments. This capability is essential in FBDD campaigns where speed and efficiency are critical factors.

The< strong>difluoromethyl group also plays a role in fragment linking reactions by participating in transition-metal-catalyzed cross-coupling reactions. These reactions can be used to connect fragments that contain different types of functional groups, further expanding the synthetic possibilities available to researchers engaged in FBDD.

In conclusion, Methyl 2-(bromomethyl)-5-(difluoromethyl)-6-iodopyridine-3-acetate (CAS No. 1805428-22-1) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique combination of functional groups makes it an invaluable tool for constructing complex bioactive molecules. Whether used in the development of kinase inhibitors or as a key building block in fragment-based drug discovery campaigns, this compound continues to play a pivotal role in advancing modern drug design efforts.